Cas no 1629417-17-9 (tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate)

• Product Name: tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate
• CAS No: 1629417-17-9
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• CID: 5783023
• PubChem ID: 162403456
• Update Time: 2025-06-09

tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate
• EN300-37100326
• 1629417-17-9

• Inchi： 1S/C16H24N2O5/c1-15(2,3)22-13(20)17-10-7-8-12(19)11(9-10)18-14(21)23-16(4,5)6/h7-9,19H,1-6H3,(H,17,20)(H,18,21)
• InChI Key： GHKJSLCIXACXGN-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.16852187g/mol
• Monoisotopic Mass: 324.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.9Ų

Additional information on tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate

Introduction to tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate (CAS No. 1629417-17-9)

tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate, with the CAS number 1629417-17-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a hydroxyphenyl moiety. These functional groups contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate is composed of a tert-butyl group attached to a carbamate, which is further linked to an amino-substituted hydroxyphenyl ring. The tert-butyl carbamate group is known for its ability to protect amino functionalities during synthetic processes, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive compounds. The hydroxyphenyl moiety, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, which are crucial for the compound's biological activity.

Recent studies have highlighted the potential of tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising anti-inflammatory properties. The hydroxyphenyl group plays a key role in this activity by interacting with specific inflammatory pathways, thereby reducing the production of pro-inflammatory cytokines and mediators.

In addition to its anti-inflammatory properties, tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate has also been investigated for its potential as an antioxidant. Oxidative stress is a significant factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage, making it a potential candidate for the development of novel therapeutic agents.

The synthesis of tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2-hydroxyaniline with di-tert-butyldicarbonate to form the protected amino intermediate, followed by further functionalization to introduce the carbamate group. This process highlights the importance of protecting groups in organic synthesis, as they allow for selective modification of specific functional groups without interfering with other reactive sites on the molecule.

The physical and chemical properties of tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate have been extensively studied. It is typically obtained as a white crystalline solid with a melting point ranging from 140 to 145°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various formulations and delivery systems.

In terms of safety and handling, tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to avoid skin contact or inhalation.

The potential applications of tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate extend beyond its direct therapeutic use. It can serve as a valuable building block in the synthesis of more complex molecules with diverse biological activities. For example, researchers have used this compound as a starting material to develop novel inhibitors of specific enzymes involved in disease pathways. The versatility of this compound makes it an attractive target for drug discovery and development efforts.

In conclusion, tert-butyl N-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)carbamate (CAS No. 1629417-17-9) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.